tert-Butyl ((4-hydroxypyrimidin-2-yl)methyl)carbamate
Overview
Description
Tert-Butyl ((4-hydroxypyrimidin-2-yl)methyl)carbamate is a useful research compound. Its molecular formula is C10H15N3O3 and its molecular weight is 225.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Genotoxicity Assessment
The genotoxic effects of methyl-tert-butyl ether (MTBE) and related compounds were evaluated in human lymphocytes using the comet assay, which showed that these chemicals, including components with tert-butyl groups, induce DNA damage possibly through the induction of DNA strand breaks and the involvement of free radicals. This study suggests that similar compounds with tert-butyl groups could potentially have genotoxic effects, which may extend to tert-Butyl ((4-hydroxypyrimidin-2-yl)methyl)carbamate under certain conditions (Chen et al., 2008).
Ligand Optimization for Histamine H4 Receptor
A series of 2-aminopyrimidines, which share a structural resemblance to this compound, was synthesized to optimize the potency as ligands for the histamine H4 receptor, indicating potential applications of this compound in developing treatments targeting the H4 receptor (Altenbach et al., 2008).
Metabolism Studies in Insects and Mammals
Research on the metabolism of m-tert.-butylphenyl N-methylcarbamate in various insects and mice revealed the hydroxylation of the tert-butyl group, suggesting that similar compounds, including this compound, might undergo similar metabolic pathways in biological organisms, which is critical for understanding their environmental and biological impacts (Douch & Smith, 1971).
Cytotoxicity Comparison
A study compared the cytotoxicity between butylated hydroxytoluene and its methylcarbamate derivative, highlighting the toxicological aspects of carbamate derivatives, which could be relevant for understanding the safety profile of this compound in biological systems (Nakagawa et al., 1994).
Photocatalyzed Amination
A photocatalyzed amination of o-hydroxyarylenaminones with tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate was reported, establishing a new cascade pathway for assembling 3-aminochromones. This methodology could potentially apply to this compound, offering a route to construct diverse amino pyrimidines and broaden its applications in organic synthesis (Wang et al., 2022).
Properties
IUPAC Name |
tert-butyl N-[(6-oxo-1H-pyrimidin-2-yl)methyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O3/c1-10(2,3)16-9(15)12-6-7-11-5-4-8(14)13-7/h4-5H,6H2,1-3H3,(H,12,15)(H,11,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFXUHFCSLSPGKZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1=NC=CC(=O)N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30856390 | |
Record name | tert-Butyl [(6-oxo-1,6-dihydropyrimidin-2-yl)methyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30856390 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1240598-70-2 | |
Record name | tert-Butyl [(6-oxo-1,6-dihydropyrimidin-2-yl)methyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30856390 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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